Cas no 118933-93-0 (2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)-)
118933-93-0 structure
Product Name:2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)-
CAS No:118933-93-0
MF:C8H7N3O2
MW:177.160081148148
CID:3670118
PubChem ID:1898951
Update Time:2025-04-22
2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)-
- 118933-93-0
- DTXSID501182012
-
- Inchi: 1S/C8H7N3O2/c1-11-7(4-9)6(5-10-11)2-3-8(12)13/h2-3,5H,1H3,(H,12,13)/b3-2-
- InChI Key: PLTDUFBYWACPLO-IHWYPQMZSA-N
- SMILES: OC(/C=C\C1C=NN(C)C=1C#N)=O
Computed Properties
- Exact Mass: 177.053826475Da
- Monoisotopic Mass: 177.053826475Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 78.9Ų
2-Propenoic acid, 3-(5-cyano-1-methyl-1H-pyrazol-4-yl)-, (Z)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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